Cas no 2229222-84-6 (1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229222-84-6
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 6240805
• PubChem ID: 165756883
• Update Time: 2025-05-18

1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1804627
• 2229222-84-6

• Inchi： 1S/C11H20O3/c1-9(2)6-11(9,8(12)13)7-10(3,4)14-5/h6-7H2,1-5H3,(H,12,13)
• InChI Key： MHMZBDOGEBKIDD-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 200.14124450g/mol
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid

Professional Introduction to 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic Acid (CAS No. 2229222-84-6)

1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2229222-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropanecarboxylic acids, which are known for their unique structural features and diverse biological activities. The presence of both methoxy and methyl substituents in the side chain imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong>cyclopropane ring is a key structural motif in this compound, providing a rigid three-membered carbon framework that can influence the conformation and reactivity of adjacent functional groups. This structural feature has been exploited in various synthetic applications, particularly in the development of novel drug candidates. The carboxylic acid functionality at the terminus of the molecule further enhances its utility as a building block for more elaborate pharmacophores.

In recent years, there has been a surge in research focused on leveraging cyclopropanecarboxylic acids for medicinal chemistry applications. The< strong>cyclic structure of these compounds often enhances binding affinity to biological targets, making them promising candidates for drug development. Specifically, derivatives of 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid have been investigated for their potential as inhibitors of various enzymes and receptors implicated in human diseases.

The< strong>methoxy-substituted side chain in this compound contributes to its overall polarity and solubility, which are critical factors in drug formulation and bioavailability. Additionally, the< strong>methyl groups provide steric bulk that can modulate interactions with biological targets, influencing both potency and selectivity. These features make it an attractive scaffold for medicinal chemists seeking to design molecules with tailored pharmacological properties.

The synthesis of 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid presents unique challenges due to the stability and reactivity of the cyclopropane ring. However, advances in synthetic methodologies have enabled more efficient and scalable production processes. Recent studies have demonstrated innovative approaches to functionalize cyclopropanecarboxylic acids while maintaining regioselectivity and yield. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In the realm of drug discovery, 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid has been explored as a precursor for more complex molecules with therapeutic potential. For instance, researchers have utilized this compound to synthesize analogs with enhanced binding affinity to specific biological targets. The versatility of its structure allows for modifications at multiple positions, enabling fine-tuning of pharmacokinetic and pharmacodynamic profiles.

The growing interest in cyclopropanecarboxylic acids is also driven by their role as key intermediates in the development of agrochemicals and specialty chemicals. While this application is outside the scope of pharmaceuticals, it underscores the broad utility of these compounds across different industries. The unique reactivity of the cyclopropane ring makes it a valuable tool for synthetic chemists seeking to create novel molecular architectures.

In conclusion, 1-(2-methoxy-2-methylpropyl)-2,2-dimethylcyclopropane-1-carboxylic acid(CAS No. 2229222-84-6) represents a fascinating compound with significant potential in pharmaceutical chemistry. Its structural features and functional groups make it a versatile intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for cyclopropanecarboxylic acids, this compound is likely to remain at the forefront of medicinal chemistry innovation.